Cas no 2648939-85-7 ((2,2-dimethylpropyl)(3-fluoropyridin-4-yl)methylamine hydrochloride)

• Product Name: (2,2-dimethylpropyl)(3-fluoropyridin-4-yl)methylamine hydrochloride
• CAS No: 2648939-85-7
• MF: C₁₁H₁₈ClFN₂
• MW: 232.725425243378
• MDL: MFCD34167987
• CID: 5643995
• PubChem ID: 155973346
• Update Time: 2025-07-02

(2,2-dimethylpropyl)(3-fluoropyridin-4-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethylpropyl)[(3-fluoropyridin-4-yl)methyl]amine hydrochloride
• (2,2-dimethylpropyl)(3-fluoropyridin-4-yl)methylamine hydrochloride

• MDL： MFCD34167987
• Inchi： 1S/C11H17FN2.ClH/c1-11(2,3)8-14-6-9-4-5-13-7-10(9)12;/h4-5,7,14H,6,8H2,1-3H3;1H
• InChI Key： OPCVZVJHKWUAOL-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1F)NCC(C)(C)C.Cl

Additional information on (2,2-dimethylpropyl)(3-fluoropyridin-4-yl)methylamine hydrochloride

Introduction to (2,2-dimethylpropyl)(3-fluoropyridin-4-yl)methylamine hydrochloride (CAS No. 2648939-85-7)

(2,2-dimethylpropyl) (3-fluoropyridin-4-yl) methylamine hydrochloride, identified by its CAS number 2648939-85-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents.

The structure of this compound features a quaternary ammonium salt derived from the amine group, which enhances its solubility and bioavailability. The presence of the 2,2-dimethylpropyl side chain contributes to its lipophilicity, while the 3-fluoropyridin-4-yl moiety introduces fluorine atoms, which are known to modulate the pharmacokinetic properties of drug candidates. This combination of structural features makes it an intriguing molecule for further investigation.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to improve metabolic stability and binding affinity. Studies have shown that fluorine atoms can enhance the interactions between a drug and its target protein, leading to increased efficacy. The 3-fluoropyridin-4-yl group in this compound is particularly noteworthy for its potential to enhance these interactions, making it a attractive scaffold for drug development.

The hydrochloride salt form of this compound ensures its stability and facilitates its use in various chemical and biological assays. This form is commonly employed in medicinal chemistry due to its well-established properties and ease of handling. Researchers often prefer hydrochloride salts because they improve the crystallinity and solubility of active pharmaceutical ingredients (APIs), which are critical factors in drug formulation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding sites and assess the likelihood of interaction between (2,2-dimethylpropyl) (3-fluoropyridin-4-yl) methylamine hydrochloride and biological targets. These computational methods have significantly accelerated the drug discovery process, allowing researchers to prioritize promising candidates for further experimental validation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-fluoropyridin-4-yl group is particularly challenging due to the sensitivity of fluorine atoms to various reaction conditions. However, recent improvements in synthetic methodologies have made it possible to introduce fluorinated pyridines into complex molecular frameworks with high yields and purity.

In vitro studies have demonstrated that (2,2-dimethylpropyl) (3-fluoropyridin-4-yl) methylamine hydrochloride exhibits interesting pharmacological properties. Initial research suggests that this compound may have potential applications in treating neurological disorders due to its ability to interact with specific neurotransmitter receptors. Additionally, its structural features make it a candidate for developing novel antiviral agents, as fluorinated pyridines have been shown to enhance antiviral activity.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. Preclinical studies are essential for evaluating the pharmacokinetic and pharmacodynamic properties of potential therapeutic agents. (2,2-dimethylpropyl) (3-fluoropyridin-4-yl) methylamine hydrochloride has undergone preliminary testing in cell culture models, which has provided valuable insights into its biological activity. These findings have laid the groundwork for further preclinical studies in animal models.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to modulate electronic properties and binding affinities makes them indispensable in drug design. The incorporation of fluorine into pharmaceutical compounds has led to numerous breakthroughs in treating various diseases. The 3-fluoropyridin-4-yl group in this compound is a testament to the importance of fluorinated heterocycles in modern drug discovery.

2,2-dimethylpropyl) (3-fluoropyridin-4-yl) methylamine hydrochloride will play a significant role in the development of next-generation therapeutics. Its unique structural features and promising biological activities make it a compelling candidate for further investigation by pharmaceutical scientists worldwide.